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Get Quote

Kinase Target Reported IC₅₀ (nM) Primary Functional Role

MAP4K2 (GCK) 21.7 [1] MAPK signaling, immune cell activation

LYN 12.9 [1] Src-family kinase, immune & cancer signaling

TAK1 (MAP3K7) 149 [1] Master regulator of NF-κB & MAPK pathways

CSK (C-Src Kinase) 56.4 [1] Negative regulator of Src-family kinases

ABL, ARG 75.2 [1] Non-receptor tyrosine kinases, cell proliferation

FER 82.3 [1] Receptor tyrosine kinase, cell adhesion & migration

SRC 113 [1] Proto-oncogene tyrosine kinase

Eph B2 672 [1] Ephrin receptor, developmental processes

ZAK 698 [1] MAP3K, stress response pathways

Eph A2 773 [1] Ephrin receptor, often overexpressed in cancer

Eph B4 999 [1] Ephrin receptor, angiogenesis

This profile indicates that while NG25 is a valuable tool for inhibiting TAK1, its off-target effects on kinases

like LYN, SRC, and ABL should be controlled for in experimental design, as they may contribute to the
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observed phenotypic outcomes [1].

Key Experimental Findings

Researchers have effectively used NG25 to investigate the TAK1 pathway in various biological models. The

table below summarizes some key experimental setups and findings.

Biological Context Experimental Finding Citation

TLR Signalling (Bone
marrow-derived
macrophages)

NG25, with another inhibitor, abolished TLR signalling

catalysed by residual wild-type TAK1.

[2]

Breast Cancer Cells (e.g.,
MCF7, MDA-MB-231)

2 μM NG25 enhanced Doxorubicin-induced apoptosis;
partially blocked Dox-induced p38 phosphorylation & IκBα

degradation.

[3] [4]

Neonatal Hypoxic-Ischemic
Rat Model

NG25 inhibited TAK1/JNK activity and ameliorated

cerebral injury by inhibiting neuronal apoptosis.

[5]

Example Experimental Protocol

To help you implement this in your research, here is a summarized protocol for assessing NG25's effect on

breast cancer cell viability and signaling, based on published methodologies [3] [4].

Cell Lines: Use a panel of breast cancer cell lines (e.g., T-47D, MCF7, HCC1954, MDA-MB-231, BT-

549) representing major molecular subtypes.
Compound Preparation: Dissolve NG25 in DMSO to create a stock solution (e.g., 10 mM). Aliquot

and store at -20°C.
Cell Viability Assay (CCK-8):

Plate cells in 96-well plates.
Treat with a concentration gradient of NG25 (e.g., 1 μM to 20 μM) for 72 hours.

Add CCK-8 reagent and measure absorbance to determine IC₅₀ values.
Combination Treatment:

Treat cells with Doxorubicin alone or in combination with a fixed dose of NG25 (e.g., 2 μM) for
48 hours.
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Assess cell viability or colony formation ability.

Western Blot Analysis:
Treat cells with relevant stimuli (e.g., Doxorubicin) in the presence or absence of NG25 for 2-6

hours.
Lyse cells and analyze proteins via SDS-PAGE.

Probe for phospho-p38, total p38, IκBα, and cleaved caspase-3 to confirm pathway inhibition
and apoptotic response.

TAK1 Signaling Pathway

The following diagram illustrates the central role of TAK1 in cellular signaling pathways and the point where

NG25 acts, based on the biological contexts described in the studies [2] [5] [3].
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The diagram shows that NG25 inhibits the TAK1 complex, thereby blocking downstream pro-survival

pathways (NF-κB and p38/JNK) and promoting apoptosis [2] [5] [3].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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